Cas no 922141-55-7 (1H-Indene, 1,1,2,2-tetrafluoro-2,3-dihydro-7-methyl-)

• Product Name: 1H-Indene, 1,1,2,2-tetrafluoro-2,3-dihydro-7-methyl-
• CAS No: 922141-55-7
• MF: C₁₀H₈F₄
• MW: 204.164136886597
• CID: 742471
• PubChem ID: 71421791
• Update Time: 2025-04-19

1H-Indene, 1,1,2,2-tetrafluoro-2,3-dihydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene, 1,1,2,2-tetrafluoro-2,3-dihydro-7-methyl-
• 2,2,3,3-tetrafluoro-4-methyl-1H-indene
• 922141-55-7
• DTXSID80840840
• 1,1,2,2-Tetrafluoro-7-methyl-2,3-dihydro-1H-indene

• Inchi： 1S/C10H8F4/c1-6-3-2-4-7-5-9(11,12)10(13,14)8(6)7/h2-4H,5H2,1H3
• InChI Key： FIFODVMTAGZAEY-UHFFFAOYSA-N
• SMILES： FC1(CC2C=CC=C(C)C=2C1(F)F)F

Computed Properties

• Exact Mass: 204.05621290g/mol
• Monoisotopic Mass: 204.05621290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes